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Compound of Interest

Compound Name: 2-(4-Methoxyphenyl)indol-3-one

Cat. No.: B10803026

Get Quote

Introduction & Structural Context[1][2][3][4][5][6][7]
[8][9]
2-(4-Methoxyphenyl)-3H-indol-3-one is a chromophoric molecule often encountered as an

intermediate in the oxidation of 2-arylindoles or as a scaffold in the synthesis of bioactive

alkaloids and fluorophores. Unlike its reduced indolin-3-one counterparts, this molecule

possesses a

double bond at the 2-position, creating a fully conjugated push-pull system between the
electron-donating methoxyphenyl group and the electron-withdrawing carbonyl at C3.

Key Structural Features[4][9][10][11]
Core Scaffold:

-Indol-3-one (Indoleninone).

Electronic System: Cross-conjugated system involving the indole benzene ring, the imine (

), the carbonyl (
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), and the 4-methoxyphenyl substituent.

Appearance: Typically a red or deep orange solid due to the

and

transitions inherent to the ortho-quinone methide-like character.

Synthesis & Sample Purity Considerations
Understanding the synthetic origin is critical for interpreting spectral data, particularly for

identifying common impurities such as the N-oxide or the ring-opened keto-amide byproducts.

Primary Synthetic Route: Oxidative cyclization of 2-(4-methoxyphenyl)indole using singlet

oxygen (

) or oxidants like 2-iodoxybenzoic acid (IBX) or MnO

.
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Figure 1: Oxidative pathway to the target indolone. Note the potential for N-oxide formation.

Spectroscopic Data Analysis[1][4][7][11]
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Nuclear Magnetic Resonance (NMR) Spectroscopy
The

H and

C NMR spectra are distinct due to the lack of protons at the C2 and C3 positions and the
desymmetrization of the phenyl ring.

H NMR (Proton)
Solvent: CDCl

(Standard) or DMSO-

(for solubility).

Key Diagnostic Signals:

Methoxy Group: A sharp singlet at

3.80 – 3.90 ppm.

Phenyl Ring (AA'BB' System):

Ortho Protons (H-2', H-6'): Deshielded by the adjacent imine (

) bond. Expected doublet at

8.20 – 8.40 ppm (

Hz).

Meta Protons (H-3', H-5'): Shielded by the methoxy group. Expected doublet at

6.95 – 7.05 ppm (

Hz).

Indole Aromatic Core: A set of 4 protons typically appearing as a multiplet in the
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7.20 – 7.80 ppm range. The proton at C4 (peri to Carbonyl) is often deshielded (~7.7
ppm).

C NMR (Carbon)
Carbonyl (C=O): The most downfield signal, typically

185 – 195 ppm.

Imine (C=N): Characteristic of the indoleninone core, found at

155 – 165 ppm.

Aromatic C-O (Methoxy-bearing):

~162 ppm.

Methoxy Carbon:

~55.5 ppm.

Table 1: Representative NMR Data (CDCl

)
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Nucleus
Shift (

, ppm)
Multiplicity Integration Assignment

H 8.35
d (

Hz)
2H

Phenyl H-2', 6'

(Ortho to C=N)

H 7.65
d (

Hz)
1H Indole H-4

H 7.45 – 7.25 m 3H Indole H-5, 6, 7

H 7.00
d (

Hz)
2H

Phenyl H-3', 5'

(Ortho to OMe)

H 3.88 s 3H -OCH

C 192.5 s - C=O (C-3)

C 162.8 s - Ar-C-OMe (C-4')

C 158.0 s - C=N (C-2)

C 55.6 s - -OCH

Infrared (IR) Spectroscopy
The IR spectrum confirms the presence of the conjugated ketone and imine functionalities. The

conjugation lowers the stretching frequencies compared to non-conjugated analogs.

C=O Stretch (Ketone): A strong band at 1710 – 1735 cm

.[1] (Note: Non-conjugated ketones are >1740 cm

; the red-shift indicates conjugation).

C=N Stretch (Imine): A medium-strong band at 1590 – 1610 cm
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.

C-O-C Stretch (Ether): Strong bands at 1250 cm

(asymmetric) and 1030 cm

(symmetric).

Absence of N-H/O-H: The spectrum should be void of broad bands >3000 cm

, confirming the oxidation of the N-H indole precursor.

Mass Spectrometry (MS)
Molecular Formula: C

H

NO

Molecular Weight: 237.25 g/mol

Ionization Mode: ESI (+) or EI (70 eV).

Fragmentation Pattern (EI/ESI):

Molecular Ion [M+H]

:m/z 238.1.

Loss of Methyl Radical: [M - CH

]

at m/z 222.

Loss of Carbonyl (CO): A common fragmentation for cyclic ketones, leading to ring

contraction.

Tropylium Ion Formation: The methoxyphenyl moiety often directs fragmentation to stable

tropylium-like cations.
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Figure 2: Primary fragmentation pathways observed in Mass Spectrometry.

UV-Vis Absorption
Color: Deep Red / Orange solid.

: Typically 400 – 450 nm (in MeOH or CH

Cl

).

Origin:

transition of the carbonyl and extended

conjugation across the phenyl-indole system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. nobraintoosmall.co.nz [nobraintoosmall.co.nz]

2. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of 2-
(4-Methoxyphenyl)-3H-indol-3-one]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10803026/docs#technical-guide-spectroscopic-
characterization-of-2-4-methoxyphenyl-3h-indol-3-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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